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Abstract

This technical guide provides a comprehensive toxicological profile of Cyclohexyl cinnamate
(CAS No. 7779-17-1), a fragrance and flavoring ingredient.[1][2][3] The document synthesizes
available data on its acute toxicity, skin and eye irritation, skin sensitization, genotoxicity,
phototoxicity, and metabolism. Methodologies for key experimental protocols are detailed, and
metabolic and experimental workflow diagrams are provided for enhanced clarity. The profile is
constructed from publicly available data and read-across information from structurally related
compounds to address data gaps, in line with modern safety assessment practices.[4][5]

Chemical and Physical Properties

Cyclohexyl cinnamate is the ester of cyclohexanol and cinnamic acid.[6] It belongs to the
chemical class of cinnamic acid esters and is recognized for its fruity, balsamic aroma.[3][7]
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Property Value Reference

Cinnamic acid, cyclohexyl

Synonyms ester; Cyclohexyl 3- [1]
phenylpropenoate
CAS Number 7779-17-1 [1]
Molecular Formula C15H1802 [2]
Molecular Weight 230.30 g/mol [7]
Physical State Liquid [3]
Specific Gravity 1.048 - 1.058 @ 25°C [3]
Refractive Index 1.560 - 1.564 @ 20°C [3]
Flash Point 143.33 °C (290.00 °F) [3]
Metabolism

As a carboxylic ester, Cyclohexyl cinnamate is anticipated to undergo rapid enzymatic
hydrolysis as its primary metabolic pathway.[8] This reaction, catalyzed by esterase enzymes
present in the skin, liver, and gastrointestinal tract, yields cyclohexanol and trans-cinnamic acid.
[9][10] Both metabolites are then further processed through well-established pathways.
Cinnamic acid, for instance, is readily absorbed and excreted, primarily in the urine.[6][9] The
rapid hydrolysis prevents the parent ester from accumulating systemically.[9][11]
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Preparation

Select healthy
albino rabbit

Clip fur from
dorsal area (24h prior)

Applifation

Apply 0.5 mL/g of
substance to ~6 cm?2 skin

Cover with semi-occlusive
dressing for 4 hours

Observation & Scoring

Remove patch &
clean test site

Score erythema & edema at
1, 24, 48, 72 hours

Calculate mean scores Classify as Irritant

Not Classified

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1588606?utm_src=pdf-custom-synthesis
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/108-94-1.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/108-94-1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/5357153
https://pubchem.ncbi.nlm.nih.gov/compound/5357153
http://www.thegoodscentscompany.com/data/rw1017431.html
https://rifm.org/wp-content/uploads/2021/11/Criteria-for-RIFM-Safety-Evaluation-Process-for-Fragrance-Ingredients.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/42288-75-5.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/42288-75-5.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Cinnamic%20acid_Human%20health%20tier%20II%20assessment.pdf
https://www.merckmillipore.com/Web-MX-Site/es_ES/-/MXN/ShowDocument-File?ProductSKU=MDA_CHEM-101789&DocumentType=MSD&DocumentId=101789_SDS_NZ_EN.PDF&DocumentUID=354944706&Language=EN&Country=NZ&Origin=SERP
https://pubmed.ncbi.nlm.nih.gov/12369995/
https://pubmed.ncbi.nlm.nih.gov/12369995/
https://pubmed.ncbi.nlm.nih.gov/841581/
https://passel2.unl.edu/view/lesson/2aee31ac6c74/6
https://passel2.unl.edu/view/lesson/2aee31ac6c74/6
https://pubmed.ncbi.nlm.nih.gov/8079503/
https://pubmed.ncbi.nlm.nih.gov/8079503/
https://www.benchchem.com/product/b1588606#toxicological-profile-of-cyclohexyl-cinnamate
https://www.benchchem.com/product/b1588606#toxicological-profile-of-cyclohexyl-cinnamate
https://www.benchchem.com/product/b1588606#toxicological-profile-of-cyclohexyl-cinnamate
https://www.benchchem.com/product/b1588606#toxicological-profile-of-cyclohexyl-cinnamate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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